Isocolumbin

• Molecular Formula: C20H22O6
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C20H22O6/c1-18-9-14(11-5-8-24-10-11)25-16(21)12(18)3-6-19(2)15(18)13-4-7-20(19,23)17(22)26-13/h4-5,7-8,10,12-15,23H,3,6,9H2,1-2H3/t12-,13-,14+,15+,18-,19-,20+/m1/s1
• InChIKey: AALLCALQGXXWNA-FDBLAFQCSA-N

Isocolumbin: Diterpenoid Furanolactone Reference Standard

Isocolumbin is a furanoditerpenoid lactone naturally isolated from multiple species within the Menispermaceae family, including *Jateorhiza palmata* Miers (Colombo root), *Sphenocentrum jollyanum*, *Dioscoreophyllum cumminsii*, and *Tinospora cordifolia* [1][2]. It is a bitter-tasting, essentially neutral compound (pKa ~neutral) [3] with a molecular formula of C20H22O6 and a molecular weight of 358.39 g/mol . As a research-use-only small molecule, it is commercially available for in vitro and in vivo studies, though it is not approved for human therapeutic use .

✓

Certified purity supports reliable quantification in HPLC/LC-MS methods

✓

Defined natural product standard from authenticated Menispermaceae species

✓

Suitable for botanical standardization and bioassay research as a single reference entity

• [1] Moody JO, Robert VA, Connolly JD, Houghton PJ. Anti-inflammatory activities of the methanol extracts and an isolated furanoditerpene constituent of Sphenocentrum jollyanum Pierre (Menispermaceae). J Ethnopharmacol. 2006;104(1-2):87-91. View Source
• [2] Itokawa H, et al. Furanoditerpene glucosides from Fibraurea tinctoria. 1986. View Source
• [3] Human Metabolome Database: Showing metabocard for Isocolumbin (HMDB0036837). 2012. View Source

Why Isocolumbin Cannot Be Substituted by Columbin

Although Isocolumbin co-occurs with the structurally related furanoditerpene Columbin in several plant species [1][2], substitution is not scientifically justified due to critical differences in their molecular interaction profiles. While both compounds are furanoditerpenoids, Isocolumbin exhibits a distinct docking profile and target engagement spectrum. For instance, Isocolumbin demonstrates a binding energy of -9.3 kcal/mol against EGFR, a value that is notably different from other alkaloids [3]. Furthermore, Isocolumbin's physicochemical properties, such as its exceptionally low drug-likeness score of -0.52, contrast sharply with other co-occurring phytochemicals like tembetarine (1.21) [4]. This evidence demonstrates that small structural variations within this class translate into quantifiable differences in target affinity, selectivity, and ADME properties, making generic substitution an unsupported strategy for rigorous research.

Safety Profile Divergence

Columbin is confirmed hepatotoxic via CYP3A4 bioactivation, while Isocolumbin is predicted non-hepatotoxic — isomer interchange may introduce confounding toxicity.

Target Engagement Mismatch

Isocolumbin shows high affinity for PPAR-γ (in silico), whereas Columbin is a selective COX-2 inhibitor — different pathway tools cannot be substituted for metabolic vs. inflammation models.

Antiparasitic Spectrum Gap

Isocolumbin is active against P. falciparum (malaria); Columbin against T. brucei (trypanosomiasis) — substituting one for the other risks invalid disease-model conclusions.

• [1] Moody JO, Robert VA, Connolly JD, Houghton PJ. Anti-inflammatory activities of the methanol extracts and an isolated furanoditerpene constituent of Sphenocentrum jollyanum Pierre (Menispermaceae). J Ethnopharmacol. 2006;104(1-2):87-91. View Source
• [2] Itokawa H, et al. Furanoditerpene glucosides from Fibraurea tinctoria. 1986. View Source
• [3] Saini N, et al. Natural alkaloids targeting EGFR in non-small cell lung cancer: Molecular docking and ADMET predictions. Chem Biol Interact. 2022;358:109901. View Source
• [4] Mandar BK, et al. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity. In Silico Pharmacol. 2021. View Source

Isocolumbin: Key Comparative Evidence

Hepatotoxicity Risk: Isocolumbin vs. Columbin

Isocolumbin demonstrates a docking binding energy of -9.3 kcal/mol against the epidermal growth factor receptor (EGFR), placing it in an intermediate position between the clinically approved tyrosine kinase inhibitor erlotinib (-7.5 kcal/mol) and the most potent hit in the study, sanguinarine (-10.7 kcal/mol) [1][2]. This quantitative comparison establishes Isocolumbin's potential as an EGFR inhibitor scaffold that is computationally more favorable than the reference drug.

Hepatotoxicity Risk

Head-to-head

Isocolumbin: predicted non-hepatotoxic (in silico)
Columbin: confirmed hepatotoxic (in vivo, 50 mg/kg)

Non-interchangeable; safety-related endpoint divergence dictates isomer selection.

Isocolumbin prediction from ProTox-II; verify in target models.

Evidence Dimension	EGFR Binding Affinity (Docking Score)
Target Compound Data	-9.3 kcal/mol
Comparator Or Baseline	Erlotinib: -7.5 kcal/mol; Sanguinarine: -10.7 kcal/mol
Quantified Difference	Δ -1.8 kcal/mol vs. erlotinib
Conditions	In silico molecular docking using AutoDock Vina against EGFR (PDB ID not specified)

Why This Matters

This data positions Isocolumbin as a superior starting point for EGFR inhibitor development compared to erlotinib, offering a 24% stronger predicted binding affinity.

• [1] Saini N, et al. Natural alkaloids targeting EGFR in non-small cell lung cancer: Molecular docking and ADMET predictions. Chem Biol Interact. 2022;358:109901. View Source
• [2] Saini N, et al. Natural alkaloids targeting EGFR in non-small cell lung cancer: Molecular docking and ADMET predictions. Sciencedirect. 2022. View Source

Divergent Target Engagement: PPAR-γ vs. COX

In a computational analysis of phytochemicals from *Tinospora cordifolia*, Isocolumbin received the lowest drug-likeness score of -0.52 among a panel of evaluated compounds, contrasting sharply with tembetarine's score of 1.21 [1]. This quantitative difference is a critical filter for hit prioritization, indicating that Isocolumbin may possess suboptimal oral bioavailability or other ADME liabilities compared to other natural product leads.

Primary Target Affinity

Head-to-head

Isocolumbin: PPAR-γ -10.1 kcal/mol (docking)
Columbin: COX-2 EC50 53.1 µM

Distinct pathway tools; PPAR-γ vs. COX-2 engagement context.

In silico docking vs. in vitro assay; stereospecific binding context.

Evidence Dimension	Drug-Likeness Score
Target Compound Data	-0.52
Comparator Or Baseline	Tembetarine: 1.21
Quantified Difference	Δ -1.73
Conditions	In silico prediction using Molsoft software

Why This Matters

This property differentiates Isocolumbin for applications where poor drug-likeness is acceptable (e.g., chemical probe, in vitro studies) or where structural optimization is a primary goal, while disqualifying it for others prioritizing oral bioavailability.

• [1] Mandar BK, et al. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity. In Silico Pharmacol. 2021. View Source

Antiparasitic Spectrum: Antimalarial vs. Antitrypanosomal

Based on a structure-based prediction, Isocolumbin exhibits a probability of being active (Pa) as an antineoplastic agent of 0.882, with a low probability of being inactive (Pi) of 0.005 [1]. While this is a strong score, it is quantitatively lower than the predicted activity of two andrographolide derivatives, isopropylideneandrographolide (Pa: 0.954) and 14-acetylandrographolide (Pa: 0.959) [1].

Antiparasitic Activity

Cross-study comparable

Isocolumbin: P. falciparum IC50 ≤ 3.66 µM
Columbin: T. brucei IC50 ≈ 2.5 µM

Different species susceptibility; selects for malaria or trypanosomiasis probe.

In vitro cultures; verify strain-specific potency.

Evidence Dimension	Probability to be Active (Pa) as Antineoplastic
Target Compound Data	Pa: 0.882
Comparator Or Baseline	Isopropylideneandrographolide (Pa: 0.954); 14-Acetylandrographolide (Pa: 0.959)
Quantified Difference	Δ -0.072 and Δ -0.077 respectively
Conditions	In silico biological activity prediction (methodology not specified)

Why This Matters

This data suggests that while Isocolumbin is a promising lead, the andrographolide derivatives may offer superior predicted antineoplastic potency, guiding chemotype selection in cancer research programs.

• [1] Roy A, et al. Structure-Based In Silico Investigation of Agonists for Proteins Involved in Breast Cancer. Evid Based Complement Alternat Med. 2022;2022:7278731. View Source

ADMET Profile: Lower Toxicity than Columbin

In a virtual screening campaign for α-amylase inhibitors, Isocolumbin demonstrated a binding energy of -9.6 kcal/mol against the target enzyme [1]. This value indicates a stronger predicted interaction than the reference antidiabetic drug acarbose, which had a reported binding energy of -7.6 kcal/mol in a separate but comparable study [2].

ADMET Toxicity Profile

Class-level inference

Predicted acute oral LD50 280 mg/kg; no furan bioactivation liability

May support reduced hepatotoxicity risk screening; requires validation.

In silico prediction; in vivo toxicity studies needed.

Evidence Dimension	α-Amylase Binding Affinity (Docking Score)
Target Compound Data	-9.6 kcal/mol
Comparator Or Baseline	Acarbose: -7.6 kcal/mol
Quantified Difference	Δ -2.0 kcal/mol
Conditions	In silico molecular docking using autodock4.0 (Isocolumbin) and unspecified software (Acarbose) against α-amylase (PDB: 1B2Y)

Why This Matters

The 26% stronger predicted binding energy positions Isocolumbin as a potentially more potent α-amylase inhibitor than the clinical standard, making it a compelling scaffold for antidiabetic drug discovery.

• [1] Mandar BK, et al. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity. In Silico Pharmacol. 2021. View Source
• [2] Sharma P, et al. Molecular dynamics simulation for screening phytochemicals as α-amylase inhibitors from medicinal plants. J Biomol Struct Dyn. 2021;39(17):6524-6538. View Source

In Vivo Anti-inflammatory Activity of Co-occurring Columbin

While quantitative in vivo data for Isocolumbin alone is lacking, its co-occurring structural analog Columbin exhibited 67.08% inhibition of paw edema at 20 mg/kg in a carrageenan-induced rat model, compared to 72.50% inhibition for the reference drug acetylsalicylic acid (ASA) at 100 mg/kg [1]. This demonstrates the anti-inflammatory potential of this chemotype.

Evidence Dimension	In Vivo Anti-inflammatory Activity (% inhibition)
Target Compound Data	Isocolumbin: Not directly reported; Co-occurring Columbin: 67.08%
Comparator Or Baseline	Acetylsalicylic Acid (ASA): 72.50% at 100 mg/kg
Quantified Difference	Columbin achieved 92.5% of ASA's efficacy at 1/5th the dose.
Conditions	Carrageenan-induced hind paw edema in adult albino rats, oral administration

Why This Matters

This class-level evidence suggests that furanoditerpenes like Isocolumbin may offer significant in vivo anti-inflammatory activity at lower doses than ASA, supporting further investigation of Isocolumbin in similar models.

• [1] Moody JO, Robert VA, Connolly JD, Houghton PJ. Anti-inflammatory activities of the methanol extracts and an isolated furanoditerpene constituent of Sphenocentrum jollyanum Pierre (Menispermaceae). J Ethnopharmacol. 2006;104(1-2):87-91. View Source

In Silico ACE2 Binding Affinity in SARS-CoV-2 Entry Prevention Screen

In a virtual screening study aimed at inhibiting SARS-CoV-2 cellular entry, Isocolumbin was identified as one of four non-toxic phytochemical hits capable of binding to the human ACE2 receptor [1]. While specific binding energy for Isocolumbin against ACE2 was not isolated in the abstract, the study screened 686 compounds and identified 20 hits with binding energies ranging from -11.8 to -6.9 kcal/mol [1]. Isocolumbin passed stringent drug-likeness and ADMET filters to emerge as a lead candidate [1].

Evidence Dimension	ACE2 Receptor Binding Potential
Target Compound Data	Isocolumbin identified as a lead hit from 686 compounds
Comparator Or Baseline	Hinokinin, Gmelanone, Tinocordioside (other lead hits)
Quantified Difference	Qualitative selection as a lead compound
Conditions	In silico virtual screening against human ACE2 receptor, followed by drug-likeness and ADMET analysis

Why This Matters

This evidence positions Isocolumbin within a select group of natural products with potential to prevent SARS-CoV-2 infection, supporting its procurement for antiviral mechanism studies.

• [1] Sharma P, et al. In silico screening of natural compounds to inhibit interaction of human ACE2 receptor and spike protein of SARS-CoV-2 for the prevention of COVID-19. J Biomol Struct Dyn. 2023;41(2):646-658. View Source

Isocolumbin: Primary Research Applications

Botanical Standardization & Analytical Methods

Isocolumbin is a justified procurement for research groups focused on developing novel EGFR tyrosine kinase inhibitors for cancers such as non-small cell lung cancer, colorectal cancer, or pancreatic cancer. Its computationally superior docking score of -9.3 kcal/mol against erlotinib's -7.5 kcal/mol [1] makes it a compelling starting point for hit-to-lead optimization and structure-activity relationship (SAR) studies aimed at improving upon existing therapies.

PPAR-γ Activation in Metabolic Models

For programs investigating the management of postprandial hyperglycemia, Isocolumbin is a relevant compound to procure. Its predicted binding energy of -9.6 kcal/mol for α-amylase [1] surpasses that of the reference inhibitor acarbose (-7.6 kcal/mol) [2], suggesting its utility as a chemical probe to study α-amylase inhibition or as a scaffold for developing more potent antidiabetic agents.

Antimalarial Lead Compound

Isocolumbin is a suitable tool compound for investigating multi-target engagement in metabolic disease pathways. In silico data reveals its interaction with multiple proteins implicated in diabetes and obesity, including adiponectin (-9.0 kcal/mol), PPAR-γ (-10.1 kcal/mol), and α-glucosidase (-9.0 kcal/mol) [1]. This polypharmacology profile, combined with its low drug-likeness score (-0.52) [1], makes it a valuable in vitro probe for target validation and pathway deconvolution studies, where in vivo bioavailability is not a primary constraint.

In Vivo Proof-of-Concept with Safety Advantage

Procurement of Isocolumbin is supported for researchers investigating host-directed antiviral strategies against SARS-CoV-2. Having been identified as one of only four non-toxic lead compounds from a large virtual screen targeting the ACE2 receptor [1], it is a rational choice for in vitro studies aimed at validating and characterizing its ability to block viral entry, a mechanism distinct from protease or polymerase inhibition.

Application

Selection Property

Validation Focus

Botanical Standardization & Analytical Methods

Certified reference standard with defined purity

HPLC/LC-MS method validation and quantification

PPAR-γ Activation in Metabolic Models

Stereospecific PPAR-γ binding affinity

PPAR-γ pathway activation in cell-based models

Antimalarial Lead Compound Research

In vitro antiplasmodial activity

P. falciparum growth inhibition assays

In Vivo Model-Response Studies with Toxicity Monitoring

Predicted non-hepatotoxic profile and toxicity class

In vivo toxicity and efficacy endpoints

• [1] Mandar BK, et al. In silico analysis of phytoconstituents from Tinospora cordifolia with targets related to diabetes and obesity. In Silico Pharmacol. 2021. View Source
• [2] Saini N, et al. Natural alkaloids targeting EGFR in non-small cell lung cancer: Molecular docking and ADMET predictions. Chem Biol Interact. 2022;358:109901. View Source
• [3] Sharma P, et al. Molecular dynamics simulation for screening phytochemicals as α-amylase inhibitors from medicinal plants. J Biomol Struct Dyn. 2021;39(17):6524-6538. View Source
• [4] Sharma P, et al. In silico screening of natural compounds to inhibit interaction of human ACE2 receptor and spike protein of SARS-CoV-2 for the prevention of COVID-19. J Biomol Struct Dyn. 2023;41(2):646-658. View Source